N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C19H18N8O2S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: N-(5-cyano-2-piperidin-1-ylpyrimidin-4-yl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H18N8O2S/c20-9-14-11-22-18(27-7-2-1-3-8-27)24-16(14)23-15(28)12-30-19-26-25-17(29-19)13-5-4-6-21-10-13/h4-6,10-11H,1-3,7-8,12H2,(H,22,23,24,28)
• InChI Key: UQGDWPOHVUITMP-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=NC=C(C(=N2)NC(=O)CSC3=NN=C(O3)C4=CN=CC=C4)C#N

Description

N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide, also known as Compound A, is a chemical compound that has been widely studied for its potential use in scientific research. This molecule has been shown to have a range of biochemical and physiological effects, which make it a promising tool for investigating various aspects of cellular function and disease mechanisms.

Mechanism of Action

The mechanism of action of N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A involves the inhibition of protein kinases, which are enzymes that play a critical role in the regulation of cellular signaling pathways. By blocking the activity of these enzymes, N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A can disrupt the signaling pathways that are responsible for cell growth and proliferation, leading to the inhibition of cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its effects on protein kinases, N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A has also been shown to have a range of other biochemical and physiological effects. These include the inhibition of angiogenesis, the process by which new blood vessels are formed, and the induction of apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A in lab experiments is its specificity for protein kinases, which allows for the targeted inhibition of specific signaling pathways. However, one limitation of this molecule is its relatively low potency, which can make it difficult to achieve the desired level of inhibition in some experimental systems.

Future Directions

There are several potential future directions for research on N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A. One area of interest is the development of more potent analogs of this molecule, which could improve its efficacy as a cancer therapy. Another potential direction is the investigation of the effects of N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A on other cellular pathways and processes, which could lead to the identification of new targets for drug development. Finally, the use of N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A in combination with other cancer therapies is an area of active research, as this approach may improve the efficacy of existing treatments.

Synthesis Methods

The synthesis of N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A involves several steps, including the reaction of 2-chloro-4-pyrimidinamine with piperidine, followed by the addition of 5-cyano-2-chloropyrimidine. The resulting intermediate is then reacted with 5-(3-pyridinyl)-1,3,4-oxadiazol-2-thiol, and the final product is obtained through a series of purification steps.

Scientific Research Applications

N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A has been used extensively in scientific research as a tool for investigating various cellular pathways and mechanisms. One of the primary applications of this molecule is in the study of protein kinase inhibitors, which are important targets for the development of new cancer therapies. N-[5-cyano-2-(1-piperidinyl)-4-pyrimidinyl]-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide A has been shown to inhibit several protein kinases, including c-Src and Bcr-Abl, which are implicated in the development and progression of various types of cancer.